Cas no 1041421-65-1 (3-cyano-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid)
1041421-65-1 structure
Product Name:3-cyano-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
CAS No:1041421-65-1
MF:C8H4N2O2S
MW:192.194560050964
CID:1097246
PubChem ID:44576688
Update Time:2025-04-20
3-cyano-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-cyano-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
- 3-cyano-4H-thieno[3,2-b]pyrrole-5-carboxylicacid
- CHEMBL497346
- BDBM50260773
- 1041421-65-1
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- Inchi: 1S/C8H4N2O2S/c9-2-4-3-13-6-1-5(8(11)12)10-7(4)6/h1,3,10H,(H,11,12)
- InChI Key: ZNRHGXYWWLTGFU-UHFFFAOYSA-N
- SMILES: S1C=C(C#N)C2=C1C=C(C(=O)O)N2
Computed Properties
- Exact Mass: 191.99934855g/mol
- Monoisotopic Mass: 191.99934855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 105Ų
3-cyano-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Related Literature
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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